2-(1-methyl-1H-imidazol-4-yl)morpholine
Overview
Description
“2-(1-methyl-1H-imidazol-4-yl)morpholine” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-methyl-1H-imidazol-4-yl)morpholine involves the reaction of 4-chloro-1-methylimidazole with morpholine in the presence of a base to form the desired product.", "Starting Materials": [ "4-chloro-1-methylimidazole", "morpholine", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 4-chloro-1-methylimidazole to a reaction flask", "Add morpholine to the reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS No. |
1510906-87-2 |
Molecular Formula |
C8H13N3O |
Molecular Weight |
167.21 g/mol |
IUPAC Name |
2-(1-methylimidazol-4-yl)morpholine |
InChI |
InChI=1S/C8H13N3O/c1-11-5-7(10-6-11)8-4-9-2-3-12-8/h5-6,8-9H,2-4H2,1H3 |
InChI Key |
JBBBRIUESLSJTN-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=C(N=C1)C2CNCCO2 |
Purity |
95 |
Origin of Product |
United States |
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